Cas no 1240973-61-8 (3-(2-Chloro-5-methoxyphenyl)pyridine-2,6-diamine)

• Product Name: 3-(2-Chloro-5-methoxyphenyl)pyridine-2,6-diamine
• CAS No: 1240973-61-8
• MF: C₁₂H₁₂ClN₃O
• MW: 249.696181297302
• CID: 6792677
• PubChem ID: 57582341
• Update Time: 2025-09-24

3-(2-Chloro-5-methoxyphenyl)pyridine-2,6-diamine Chemical and Physical Properties

Names and Identifiers

• AT11965
• 3-(2-chloro-5-methoxyphenyl)pyridine-2,6-diamine
• DB-104900
• AZUAPFGBVOILBK-UHFFFAOYSA-N
• SCHEMBL263442
• 1079401-92-5
• 1240973-61-8
• MFCD28973742
• 3-(2-Chloro-5-methoxyphenyl)pyridine-2,6-diamine

• Inchi： 1S/C12H12ClN3O/c1-17-7-2-4-10(13)9(6-7)8-3-5-11(14)16-12(8)15/h2-6H,1H3,(H4,14,15,16)
• InChI Key： AZUAPFGBVOILBK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1=CC=C(N)N=C1N)OC

Computed Properties

• Exact Mass: 249.0668897g/mol
• Monoisotopic Mass: 249.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.2Ų

Additional information on 3-(2-Chloro-5-methoxyphenyl)pyridine-2,6-diamine

3-(2-Chloro-5-methoxyphenyl)pyridine-2,6-diamine: A Comprehensive Overview

3-(2-Chloro-5-methoxyphenyl)pyridine-2,6-diamine, also known by its CAS registry number CAS No. 1240973-61-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the synthesis, properties, and applications of this compound, while also exploring the latest research advancements that highlight its importance in contemporary scientific studies.

The molecular structure of 3-(2-Chloro-5-methoxyphenyl)pyridine-2,6-diamine is characterized by a pyridine ring substituted with a chloromethoxyphenyl group at the 3-position and amino groups at the 2 and 6 positions. This arrangement imparts the compound with unique electronic and steric properties. The presence of electron-withdrawing groups like chlorine and methoxy on the aromatic ring can influence the reactivity and stability of the molecule. Recent studies have shown that such substitutions can enhance the compound's ability to act as a ligand in coordination chemistry, making it a valuable component in the synthesis of metal-organic frameworks (MOFs) and other coordination polymers.

One of the most notable aspects of 3-(2-Chloro-5-methoxyphenyl)pyridine-2,6-diamine is its role in drug discovery. The compound's ability to form hydrogen bonds and its rigid structure make it an ideal candidate for studying bioactive molecules. Researchers have explored its potential as a lead compound in anti-cancer drug development, where its interaction with specific biological targets has shown promising results. For instance, recent findings indicate that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as a therapeutic agent.

In terms of synthesis, 3-(2-Chloro-5-methoxyphenyl)pyridine-2,6-diamine can be prepared through various methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthesis route often depends on the desired purity and scalability of the process. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For example, the use of palladium catalysts in cross-coupling reactions has been reported to significantly improve yields while minimizing by-products.

The physical properties of this compound are equally intriguing. Its melting point is relatively high due to strong intermolecular hydrogen bonding between the amino groups and other functional groups. This property makes it suitable for applications requiring thermal stability, such as in high-performance polymers or advanced materials for electronic devices. Additionally, studies on its solubility have revealed that it exhibits moderate solubility in polar solvents, which is advantageous for its use in solution-based chemical processes.

Recent research has also focused on the electrochemical properties of 3-(2-Chloro-5-methoxyphenyl)pyridine-2,6-diamine. Its ability to undergo redox reactions makes it a potential candidate for use in energy storage devices like batteries and supercapacitors. Preliminary experiments have demonstrated that this compound can serve as an efficient electrode material due to its high conductivity and capacity retention over multiple cycles.

In conclusion, 3-(2-Chloro-5-methoxyphenyl)pyridine-2,6-diamine, with its unique structural features and versatile properties, continues to be a focal point in scientific research. Its applications span across drug discovery, materials science, and energy technology. As ongoing studies uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and technology.